Cas no 1393442-27-7 (3-(4-Methylphenyl)carbonyl-1-tosylpyrrole)

• Product Name: 3-(4-Methylphenyl)carbonyl-1-tosylpyrrole
• CAS No: 1393442-27-7
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 3043554
• Update Time: 2025-05-21

3-(4-Methylphenyl)carbonyl-1-tosylpyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)carbonyl-1-tosylpyrrole
• Methanone, (4-methylphenyl)[1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-3-yl]-
• (4-Methylphenyl)[1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-3-yl]methanone

• Inchi： 1S/C19H17NO3S/c1-14-3-7-16(8-4-14)19(21)17-11-12-20(13-17)24(22,23)18-9-5-15(2)6-10-18/h3-13H,1-2H3
• InChI Key： LBXUAWLWBIQOMB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(C1C=CN(S(C2=CC=C(C)C=C2)(=O)=O)C=1)=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 542.3±52.0 °C at 760 mmHg
• Flash Point: 281.8±30.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(4-Methylphenyl)carbonyl-1-tosylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Methylphenyl)carbonyl-1-tosylpyrrole

Comprehensive Overview of 3-(4-Methylphenyl)carbonyl-1-tosylpyrrole (CAS No. 1393442-27-7): Properties, Applications, and Industry Insights

3-(4-Methylphenyl)carbonyl-1-tosylpyrrole (CAS No. 1393442-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrole derivative features a unique molecular structure combining a tosyl group and a 4-methylphenyl carbonyl moiety, making it valuable for diverse synthetic applications. Researchers are particularly interested in its role as a building block for drug discovery and functional materials, especially given the growing demand for novel heterocyclic compounds in medicinal chemistry.

The compound's chemical stability and reactivity profile make it suitable for various coupling reactions, a topic frequently searched by organic chemists on platforms like Reaxys and SciFinder. Recent literature highlights its potential in creating pharmaceutical intermediates, with particular relevance to kinase inhibitor development—a hot topic in cancer research forums. The presence of both electron-withdrawing (tosyl group) and electron-donating (methylphenyl) components allows for interesting electronic modulation in molecular design, a feature often queried in computational chemistry discussions.

From a commercial perspective, 1393442-27-7 has seen rising procurement interest from contract research organizations (CROs), as indicated by recent chemical marketplace analytics. This aligns with the broader industry trend toward custom synthesis services, a frequently searched term among pharmaceutical developers. The compound's purity specifications (typically >95% by HPLC) and storage conditions (recommended 2-8°C under inert atmosphere) are common technical queries from laboratory purchasers, reflecting practical user concerns.

Innovative applications are emerging in material science, where researchers explore its incorporation into organic semiconductors—a trending topic in ACS and RSC publications. The compound's conjugated system shows promise for optoelectronic devices, addressing frequent searches about "small molecule organic electronics." Safety data sheets emphasize standard laboratory handling protocols, with no special restrictions reported—a relief for researchers comparing it to more regulated analogs in heterocyclic chemistry.

Analytical characterization of 3-(4-Methylphenyl)carbonyl-1-tosylpyrrole typically involves NMR spectroscopy (1H, 13C), mass spectrometry, and HPLC analysis—techniques commonly discussed in researcher forums. The compound's crystallographic data, when available, provides valuable insights for structure-activity relationship studies, a persistent focus area in drug design communities. Patent databases reveal its mention in several process chemistry applications, particularly for scalable synthetic routes—a key concern for industrial chemists.

Environmental and regulatory profiles show this compound falls outside major hazardous classifications, making it attractive compared to alternative synthetic intermediates with stricter controls. This advantage is increasingly important given current industry emphasis on green chemistry principles—a top search term in chemical sustainability circles. Suppliers typically offer gram-to-kilogram scale quantities, with pricing structures that reflect the compound's multistep synthesis requirements—another frequent purchaser consideration.

Future research directions likely involve exploring its biological activity through high-throughput screening, given the privileged status of pyrrole-containing compounds in medicinal chemistry. The scientific community continues to investigate its potential in catalysis and ligand design, areas generating substantial academic interest. As synthetic methodologies advance, particularly in C-H activation techniques (a hot research topic), this compound's utility may expand further into diverse molecular architectures.